Cas no 5393-24-8 (2,6-Pyridinedicarbothioamide)

2,6-Pyridinedicarbothioamide structure
2,6-Pyridinedicarbothioamide structure
Product Name:2,6-Pyridinedicarbothioamide
CAS No:5393-24-8
MF:C7H7N3S2
MW:197.280577898026
CID:385523
PubChem ID:5161703
Update Time:2025-04-19

2,6-Pyridinedicarbothioamide Chemical and Physical Properties

Names and Identifiers

    • 2,6-Pyridinedicarbothioamide
    • pyridine-2,6-dicarbothioamide
    • AC1NPOC9
    • CTK1H4733
    • NSC4673
    • pyridine-2,6-di(thioamide)
    • pyridine-2,6-dicarbothioic acid diamide
    • 2,6-PYRIDINEDITHIOCARBOXAMIDE
    • 5393-24-8
    • SCHEMBL18157886
    • DTXSID00409034
    • AKOS024333543
    • NSC-4673
    • Inchi: 1S/C7H7N3S2/c8-6(11)4-2-1-3-5(10-4)7(9)12/h1-3H,(H2,8,11)(H2,9,12)
    • InChI Key: GTGKXQDPPFSLQO-UHFFFAOYSA-N
    • SMILES: S=C(C1C=CC=C(C(N)=S)N=1)N

Computed Properties

  • Exact Mass: 197.00831
  • Monoisotopic Mass: 197.008139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 129
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.452
  • Boiling Point: 428.3°C at 760 mmHg
  • Flash Point: 212.8°C
  • Refractive Index: 1.775
  • PSA: 64.93
  • LogP: 1.75060
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